Cas no 14659-11-1 (3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)-)

• Product Name: 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)-
• CAS No: 14659-11-1
• MF: C₉H₅BrS₃
• MW: 289.23499751091
• MDL: MFCD05863297
• CID: 139168
• PubChem ID: 820472
• Update Time: 2025-10-30

3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)-
• 5-(4-Bromo-phenyl)-[1,2]dithiole-3-thione
• 5-(4-Bromophenyl)-3H-1,2-dithiole-3-thione
• 3-Thioxo-5-(4-brom-phenyl)-3H-1,2-dithiol
• 5-(4-bromo-phenyl)-[1,2,4]oxadiazole
• 5-(4-bromo-phenyl)-[1,2]dithiol-3-thione
• 5-(4-Brom-phenyl)-[1,2]dithiol-3-thion
• 5-< 4-Brom-phenyl> -< 1,2,4> oxadiazol
• 5-< 4-Brom-phenyl> -oxadiazol
• 5-p-Bromphenyl-1,2-dithia-cyclopententhion-(3)
• AK120104
• EN300-78018
• KB-243556
• 5-(4-Bromophenyl)dithiole-3-thione
• 3H-1,2-Dithiole-3-thione, 5-(4-bromophenyl)-
• 14659-11-1
• AKOS015914624
• DTXSID40933005
• MFCD05863297
• AO-840/40474320

• MDL： MFCD05863297
• Inchi： 1S/C9H5BrS3/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H
• InChI Key： MHNGECZIVWUASC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(=S)SS1

Computed Properties

• Exact Mass: 287.87375
• Monoisotopic Mass: 287.87368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 0

Additional information on 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)-

3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- (CAS No. 14659-11-1)

3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- is a compound with the CAS registry number 14659-11-1, belonging to the class of dithiolethiones. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields such as materials science, pharmaceuticals, and catalysis. The structure of this compound consists of a dithiolethione ring system with a 4-bromophenyl substituent attached at the 5-position, which imparts distinctive electronic and steric properties.

The synthesis of 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- typically involves multi-step organic reactions, often utilizing sulfur-containing precursors and aromatic bromination techniques. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction pathways, including oxidative coupling and cyclization reactions, to optimize the synthesis process while minimizing environmental impact.

In terms of chemical properties, 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- exhibits interesting redox behavior due to the presence of sulfur atoms in its structure. The compound has been studied extensively for its potential as a redox-active material in energy storage devices such as batteries and supercapacitors. Recent studies have demonstrated that the incorporation of this compound into electrode materials can significantly enhance their electrochemical performance by improving charge transfer kinetics and capacitance retention.

The dithiolethione ring system in this compound is known for its ability to coordinate with metal ions, making it a promising candidate for metalloorganic frameworks (MOFs) and coordination polymers. Researchers have reported that 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- can act as a versatile ligand for transition metals like copper and nickel, leading to the formation of highly porous materials with potential applications in gas storage and catalysis.

Another area where 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- has shown promise is in pharmaceutical chemistry. The compound's ability to act as a sulfur donor makes it a potential candidate for metalloenzyme mimics and drug delivery systems. Recent studies have explored its role as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules with high enantioselectivity.

The 4-bromophenyl substituent on the dithiolethione ring introduces additional functionality to the molecule, enabling further chemical modifications. For instance, researchers have investigated the use of this compound as a precursor for synthesizing biaryl structures through Suzuki-Miyaura coupling reactions. The bromine atom at the para position facilitates these coupling reactions under mild conditions, making it an attractive building block for constructing complex aromatic systems.

In terms of spectroscopic characterization, 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-vis) spectroscopy. These studies have provided insights into the electronic structure of the molecule and its interactions with other compounds. For example, NMR studies have revealed that the sulfur atoms in the dithiolethione ring exhibit distinct chemical shifts due to their different bonding environments.

Recent computational studies have also shed light on the electronic properties of 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)-, particularly its frontier molecular orbitals (FMOs). These calculations have been instrumental in understanding the compound's reactivity towards various chemical transformations and its potential role in catalytic cycles. The results suggest that the dithiolethione ring plays a critical role in stabilizing reactive intermediates during these processes.

The application of 3H-1,2-Dithiole-3-thione,5-(4-bromophenyl)- extends beyond traditional chemistry into emerging fields such as nanotechnology and biotechnology. For instance, researchers have explored its use as a stabilizing agent for nanoparticles due to its ability to form strong coordination bonds with metal surfaces. This property has been leveraged in developing nanoparticles with enhanced stability and catalytic activity for industrial applications.

In conclusion, 3H-1